Cas no 886119-85-3 (2-(4,5-dichloro-2-methylbenzenesulfonamido)benzoic acid)

• Product Name: 2-(4,5-dichloro-2-methylbenzenesulfonamido)benzoic acid
• CAS No: 886119-85-3
• MF: C₁₄H₁₁Cl₂NO₄S
• MW: 360.212440729141
• CID: 5572905
• Update Time: 2025-05-20

2-(4,5-dichloro-2-methylbenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(4,5-dichloro-2-methylphenyl)sulfonyl]amino}benzoic acid
• Benzoic acid, 2-[[(4,5-dichloro-2-methylphenyl)sulfonyl]amino]-
• 2-(4,5-dichloro-2-methylbenzenesulfonamido)benzoic acid

• Inchi： 1S/C14H11Cl2NO4S/c1-8-6-10(15)11(16)7-13(8)22(20,21)17-12-5-3-2-4-9(12)14(18)19/h2-7,17H,1H3,(H,18,19)
• InChI Key： OQQOVJQWMCDDLR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1NS(C1=CC(Cl)=C(Cl)C=C1C)(=O)=O

Experimental Properties

• Density: 1.557±0.06 g/cm3(Predicted)
• Boiling Point: 545.3±60.0 °C(Predicted)
• pka: 3.22±0.36(Predicted)

Additional information on 2-(4,5-dichloro-2-methylbenzenesulfonamido)benzoic acid

Comprehensive Overview of 2-(4,5-Dichloro-2-methylbenzenesulfonamido)benzoic acid (CAS No. 886119-85-3)

2-(4,5-Dichloro-2-methylbenzenesulfonamido)benzoic acid (CAS No. 886119-85-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique sulfonamido-benzoic acid structure, is widely studied for its potential applications in medicinal chemistry and material science. Researchers and industry professionals frequently search for this compound due to its relevance in drug development and its role as an intermediate in synthesizing more complex molecules.

The molecular structure of 2-(4,5-dichloro-2-methylbenzenesulfonamido)benzoic acid includes a benzoic acid moiety linked to a dichloromethylbenzenesulfonamide group. This combination of functional groups contributes to its distinct chemical properties, such as moderate solubility in polar organic solvents and stability under standard laboratory conditions. The presence of chloro and methyl substituents enhances its reactivity, making it a valuable building block in organic synthesis.

One of the most searched topics related to this compound is its potential role in pharmaceutical intermediates. Given the increasing demand for novel drug candidates, 2-(4,5-dichloro-2-methylbenzenesulfonamido)benzoic acid is often explored for its ability to serve as a precursor in the synthesis of bioactive molecules. Researchers are particularly interested in its application in developing anti-inflammatory and antimicrobial agents, aligning with current trends in combating drug-resistant pathogens.

Another area of interest is the compound's utility in material science. With the growing focus on sustainable and high-performance materials, scientists are investigating how derivatives of 886119-85-3 can be incorporated into polymers or coatings to enhance durability and functionality. This aligns with the broader industry shift toward eco-friendly and efficient material solutions.

From a commercial perspective, the global market for specialty chemicals like 2-(4,5-dichloro-2-methylbenzenesulfonamido)benzoic acid is expanding. Companies involved in fine chemical synthesis and contract research organizations (CROs) are actively sourcing this compound to meet the demands of academic and industrial research. Its CAS number, 886119-85-3, is frequently used in procurement databases to ensure accurate identification and quality control.

Safety and handling of 2-(4,5-dichloro-2-methylbenzenesulfonamido)benzoic acid are also common search queries. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers often seek guidance on storage conditions, typically recommending a cool, dry environment away from direct sunlight to maintain stability.

In summary, 2-(4,5-dichloro-2-methylbenzenesulfonamido)benzoic acid (CAS No. 886119-85-3) is a versatile compound with significant potential in pharmaceutical research, material science, and industrial applications. Its unique chemical properties and growing market demand make it a subject of ongoing investigation and commercial interest. As research progresses, this compound is likely to play an increasingly important role in advancing scientific and technological innovations.